Cas no 1787914-59-3 (4-phenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)oxane-4-carboxamide)

• Product Name: 4-phenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)oxane-4-carboxamide
• CAS No: 1787914-59-3
• MF: C₂₂H₂₅N₃O₂
• MW: 363.452805280685
• CID: 5405043
• Update Time: 2025-10-29

4-phenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-4-phenyl-N-[3-(1H-pyrrolo[2,3-b]pyridin-1-yl)propyl]-2H-pyran-4-carboxamide
• 4-phenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)oxane-4-carboxamide

• Inchi： 1S/C22H25N3O2/c26-21(22(10-16-27-17-11-22)19-7-2-1-3-8-19)24-13-5-14-25-15-9-18-6-4-12-23-20(18)25/h1-4,6-9,12,15H,5,10-11,13-14,16-17H2,(H,24,26)
• InChI Key： NZNVSCWLPSLUNS-UHFFFAOYSA-N
• SMILES： C1OCCC(C2=CC=CC=C2)(C(NCCCN2C3=NC=CC=C3C=C2)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 4-phenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)oxane-4-carboxamide

Compound CAS No. 1787914-59-3: 4-phenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)oxane-4-carboxamide

The compound CAS No. 1787914-59-3, also known as 4-phenyl-N-(3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propyl)oxane-4-carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising pharmacological properties.

Structural Analysis: The molecule consists of a central oxane ring (a six-membered cyclic ether), substituted at the 4-position with a phenyl group and a carboxamide moiety. The carboxamide group is further linked to a propyl chain, which terminates in a 1H-pyrrolo[2,3-b]pyridine moiety. This bicyclic structure is notable for its aromaticity and potential to engage in π–π interactions, making it a valuable component in designing bioactive molecules.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic substitutions, cyclizations, and coupling reactions. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity of the compound.

Pharmacological Activity: Studies have demonstrated that CAS No. 1787914-59-3 exhibits potent inhibitory activity against several key enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest its potential as a lead compound for developing treatments for Alzheimer's disease and related conditions.

Biological Interactions: The molecule's ability to penetrate cellular membranes and bind to target proteins has been investigated using molecular docking studies. Results indicate that the 1H-pyrrolo[2,3-b]pyridine moiety plays a critical role in stabilizing interactions with the active sites of these enzymes.

Toxicological Evaluation: Preliminary toxicity studies in vitro have shown that CAS No. 1787914-59-3 demonstrates low cytotoxicity against human hepatocyte cells, indicating its potential safety profile for therapeutic applications.

Future Directions: Ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.